Cas no 2227644-80-4 (rac-tert-butyl (3R,4R)-3-(1-ethyl-1H-1,2,3-triazol-5-yl)-4-hydroxypyrrolidine-1-carboxylate)

• Product Name: rac-tert-butyl (3R,4R)-3-(1-ethyl-1H-1,2,3-triazol-5-yl)-4-hydroxypyrrolidine-1-carboxylate
• CAS No: 2227644-80-4
• MF: C₁₃H₂₂N₄O₃
• MW: 282.338782787323
• CID: 5570347
• PubChem ID: 165592682
• Update Time: 2025-10-25

rac-tert-butyl (3R,4R)-3-(1-ethyl-1H-1,2,3-triazol-5-yl)-4-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl (3R,4R)-3-(1-ethyl-1H-1,2,3-triazol-5-yl)-4-hydroxypyrrolidine-1-carboxylate
• 2227644-80-4
• EN300-1634292

• Inchi： 1S/C13H22N4O3/c1-5-17-10(6-14-15-17)9-7-16(8-11(9)18)12(19)20-13(2,3)4/h6,9,11,18H,5,7-8H2,1-4H3/t9-,11+/m0/s1
• InChI Key： GFUSZTBZKVSPLZ-GXSJLCMTSA-N
• SMILES： O[C@@H]1CN(C(=O)OC(C)(C)C)C[C@H]1C1=CN=NN1CC

Computed Properties

• Exact Mass: 282.16919058g/mol
• Monoisotopic Mass: 282.16919058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 80.5Ų

Additional information on rac-tert-butyl (3R,4R)-3-(1-ethyl-1H-1,2,3-triazol-5-yl)-4-hydroxypyrrolidine-1-carboxylate

Introduction to Rac-Tert-butyl (3R,4R)-3-(1-Ethyl-1H-1,2,3-triazol-5-yl)-4-hydroxypyrrolidine-1-carboxylate (CAS No. 2227644-80-4)

Rac-Tert-butyl (3R,4R)-3-(1-ethyl-1H-1,2,3-triazol-5-yl)-4-hydroxypyrrolidine-1-carboxylate, a compound with the CAS number 2227644-80-4, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The intricate structure of this molecule, featuring a tert-butyl group and a complex heterocyclic system, makes it a subject of intense study in synthetic organic chemistry and medicinal chemistry.

The pharmacological relevance of this compound is underscored by its unique stereochemistry, which is characterized by the presence of (3R,4R) configuration. This specific arrangement of stereocenters is crucial for its biological activity and has been the focus of numerous research endeavors. The hydroxypyrrolidine moiety and the 1-ethyl-1H-1,2,3-triazol-5-yl group contribute to the compound's overall functionality, making it a promising candidate for further development.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. Rac-Tert-butyl (3R,4R)-3-(1-ethyl-1H-1,2,3-triazol-5-yl)-4-hydroxypyrrolidine-1-carboxylate has emerged as a key player in this landscape due to its unique structural features and potential biological activities. Researchers have been exploring its interactions with various biological targets, including enzymes and receptors, to uncover new therapeutic possibilities.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions and stereochemistry. The use of advanced synthetic methodologies has enabled chemists to construct this complex molecule with high efficiency and yield. The tert-butyl group not only provides steric hindrance but also enhances the metabolic stability of the molecule, making it an attractive candidate for further pharmacological investigation.

One of the most intriguing aspects of Rac-Tert-butyl (3R,4R)-3-(1-ethyl-1H-1,2,3-triazol-5-yl)-4-hydroxypyrrolidine-1-carboxylate is its potential role in modulating inflammatory pathways. Recent studies have suggested that this compound may interact with key inflammatory mediators, thereby offering a novel approach to treating chronic inflammatory conditions. The hydroxypyrrolidine moiety is particularly noteworthy as it has been shown to exhibit anti-inflammatory properties in preclinical models.

Furthermore, the triazolyl group in this compound contributes to its bioactivity by serving as a scaffold for further functionalization. This versatility allows for the design of derivatives with enhanced potency and selectivity. The ethyl group attached to the triazole ring adds another layer of complexity, influencing both the solubility and binding affinity of the molecule.

The development of Rac-Tert-butyl (3R,4R)-3-(1-ethyl-1H-1,2,3-triazol-5-yl)-4-hydroxypyrrolidine-1-carboxylate also highlights the importance of computational chemistry in modern drug discovery. Molecular modeling techniques have been employed to predict the binding modes of this compound with various biological targets. These simulations have provided valuable insights into how structural modifications can enhance its pharmacological properties.

In conclusion, Rac-Tert-butyl (3R,4R)-3-(1-ethyl-1H-1,2,3-triazol-5-ylyl)-4-hydroxypyrrolidine-1-carboxylate (CAS No. 2227644-80) is a multifaceted compound with significant potential in pharmaceutical research. Its unique stereochemistry and structural features make it an attractive candidate for further development into therapeutic agents. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in addressing various medical challenges.